Cas no 113710-34-2 (2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile)

• Product Name: 2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile
• CAS No: 113710-34-2
• MF: C₁₂H₅F₃N₄
• MW: 262.190111875534
• MDL: MFCD00129440
• CID: 2611459
• PubChem ID: 4073669
• Update Time: 2025-10-30

2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)anilino]ethene-1,1,2-tricarbonitrile
• 2-[3-(trifluoromethyl)anilino]-1,1,2-ethylenetricarbonitrile
• DTXSID80399045
• 113710-34-2
• MFCD00129440
• AKOS015994387
• NEA71034
• 2-((3-(Trifluoromethyl)phenyl)amino)ethene-1,1,2-tricarbonitrile
• Ethenetricarbonitrile, [[3-(trifluoromethyl)phenyl]amino]-
• 1-{[3-(trifluoromethyl)phenyl]amino}eth-1-ene-1,2,2-tricarbonitrile
• MS-7756
• 1,1,2-Ethenetricarbonitrile, 2-[[3-(trifluoromethyl)phenyl]amino]-
• 2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile

• MDL： MFCD00129440
• Inchi： 1S/C12H5F3N4/c13-12(14,15)9-2-1-3-10(4-9)19-11(7-18)8(5-16)6-17/h1-4,19H
• InChI Key： NHPLAKMRDIMLGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N/C(/C#N)=C(\C#N)/C#N)(F)F

Computed Properties

• Exact Mass: 262.04663066Da
• Monoisotopic Mass: 262.04663066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile

Comprehensive Overview of 2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile (CAS No. 113710-34-2)

2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile (CAS No. 113710-34-2) is a specialized organic compound that has garnered significant attention in the fields of material science, pharmaceutical research, and agrochemical development. This compound, characterized by its unique trifluoromethyl and tricarbonitrile functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its electron-withdrawing capabilities and structural versatility.

The growing interest in fluorinated compounds like 2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile is driven by their enhanced stability and reactivity, which are critical for developing high-performance materials and bioactive molecules. In recent years, the demand for sustainable chemistry solutions has led to a surge in searches for compounds that can contribute to green synthesis and energy-efficient processes. This compound aligns well with these trends, as its trifluoromethyl group is known to improve the lipophilicity and metabolic stability of molecules, making it a key player in drug discovery.

One of the most frequently asked questions about CAS No. 113710-34-2 revolves around its synthetic routes and industrial-scale production. The compound is typically synthesized through multi-step organic reactions, involving nitrile and aniline derivatives as precursors. Its tricarbonitrile backbone provides a robust platform for further functionalization, enabling the creation of customized molecular architectures. This adaptability has made it a subject of interest in polymeric materials and electronic applications, where thermal stability and electrochemical performance are paramount.

In the context of pharmaceutical applications, 2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile has been investigated for its potential role in enzyme inhibition and receptor modulation. The trifluoromethyl group is a common motif in FDA-approved drugs, owing to its ability to enhance binding affinity and bioavailability. Researchers are also exploring its utility in agrochemical formulations, where its pesticidal activity and environmental persistence are being evaluated. These applications are particularly relevant in light of the increasing global focus on food security and sustainable agriculture.

From a material science perspective, the compound's conjugated system and electron-deficient nature make it a promising candidate for organic semiconductors and photovoltaic devices. The integration of fluorinated compounds into optoelectronic materials has been a hot topic, with many studies highlighting their potential to improve device efficiency and lifespan. This aligns with the broader industry shift toward renewable energy technologies and smart materials.

In summary, 2-3-(Trifluoromethyl)anilino-1,1,2-ethylenetricarbonitrile (CAS No. 113710-34-2) represents a versatile and highly functionalized compound with wide-ranging applications. Its unique chemical properties and structural features position it as a valuable asset in advanced research and industrial innovation. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.